4-(9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)benzoic acid

• IUPAC Name: 4-(9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)benzoic acid
• InChI: InChI=1S/C22H22N2O3/c1-22(2)11-17-19(18(25)12-22)20(13-7-9-14(10-8-13)21(26)27)24-16-6-4-3-5-15(16)23-17/h3-10,20,23-24H,11-12H2,1-2H3,(H,26,27)
• InChI Key: LHHKWANIKWIUEI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)C(=O)O)C(=O)C1)C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

4-(9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)benzoic acid is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Reactions for Heterocyclic Compounds

Research has shown the utility of multicomponent reactions involving isocyanides for the synthesis of heterocyclic compounds like 1,4-thiazepines and benzothiazepin derivatives. These reactions enable the construction of complex molecular architectures, demonstrating the potential of incorporating benzoic acid derivatives and benzodiazepine analogues into diverse chemical entities for further exploration in scientific research (Marcaccini et al., 2003).

Natural Products and Anti-inflammatory Activities

Studies on natural products have identified new benzoic acid derivatives with significant anti-inflammatory activities. These findings underscore the importance of benzoic acid frameworks in the discovery of bioactive compounds, suggesting the potential for derivatives of the given chemical compound to exhibit similar activities (Chen et al., 2008).

Synthetic Methodologies and Chemical Transformations

Innovative synthetic methodologies have been developed for the construction of benzodiazepine skeletons, including those related to the chemical compound . These methodologies highlight the synthetic versatility of benzoic acid and benzodiazepine derivatives, offering pathways for the generation of novel compounds with potential therapeutic applications (Dengiz et al., 2010).

Metal-Organic Frameworks (MOFs)

Research into MOFs has demonstrated the role of benzoic acid derivatives as modulators in the synthesis of phase-pure materials. This application illustrates the potential of benzoic acid derivatives in materials science, particularly in the development of porous structures for catalysis, storage, and separation technologies (Webber et al., 2017).

Food Science and Safety

Benzoic acid and its derivatives are extensively studied for their roles as naturally occurring compounds in foods and as additives. The comprehensive understanding of these compounds' uses, exposure, and controversy in food science can inform the safety and regulatory considerations for related chemical compounds (del Olmo et al., 2017).